Cas no 16909-09-4 (2,4-Dimethoxycinnamic acid)

• Product Name: 2,4-Dimethoxycinnamic acid
• CAS No: 16909-09-4
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD00016837
• CID: 226727
• PubChem ID: 734009
• Update Time: 2025-04-19

2,4-Dimethoxycinnamic acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2,4-dimethoxyphenyl)acrylic Acid
• 2,4-DIMETHOXYCINNAMIC ACID
• 2-Propenoic acid,3-(2,4-dimethoxyphenyl)-, (2E)-
• 2,4-dimethoxy-trans-cinnamic acid
• 2,4-Dimethoxy-trans-zimtsaeure
• RARECHEM BK HW 0035
• (E)-3-(2,4-Dimethoxyphenyl)-2-propenoic acid
• (E)-2,4-Dimethoxycinnamic acid
• (2E)-3-(2,4-Dimethoxyphenyl)-2-propenoic acid
• AURORA 11294
• TRANS-2,4-DIMETHOXYCINNAMIC ACID
• (E)-2',4'-dimethoxycinnamic acid
• 2,4-DIMETHOXYCINNAMIC ACID, TRANS
• (2E)-3-(2,4-DIMETHOXYPHENYL)ACRYLIC ACID
• AKOS BBS-00006454
• OTAVA-BB BB7015052308
• LABOTEST-BB LT00233166
• trans-2,4-Dimethoxycinnamic acid 98%
• 3-(2,4-Dimethoxyphenyl)acrylic acid
• 2',4'-Dimethoxycinnamic acid
• (E)-3-(2,4-dimethoxyphenyl)prop-2-enoic acid
• 3-(2,4-dimethoxyphenyl)prop-2-enoic acid
• 2-Propenoic acid, 3-(2,4-dimethoxyphenyl)-
• 3-(2,4-Dimethoxyphenyl)-2-propenoic acid
• YIKHDPHTFYWYJV-GQCTYLIASA-N
• (2E)-3-(2,4-dimethoxyphenyl)prop-2-enoic acid
• D2364
• NSC62137
• EN300-20359
• Z2942852625
• Q63396229
• EINECS 230-208-9
• AS-13425
• InChI=1/C11H12O4/c1-14-9-5-3-8(4-6-11(12)13)10(7-9)15-2/h3-7H,1-2H3,(H,12,13)/b6-4
• CHEMBL4455514
• MFCD00016837
• EN300-832998
• SCHEMBL79456
• CS-0166752
• 16909-09-4
• 6972-61-8
• (E)-3-(2 pound not4-dimethoxyphenyl)acrylic Acid
• Dimethoxycinnamicacid; 96%
• (E)-3-(2,4-dimethoxyphenyl)acrylicAcid
• 2-Propenoic acid, 3-(2,4-dimethoxyphenyl)-, (E)-
• A836621
• AKOS000120356
• (E)-3-(2,4-dimethoxy-phenyl)-acrylic acid
• 2-Propenoic acid,3-(2,4-dimethoxyphenyl)-,(2E)-
• EINECS 240-955-2
• DTXSID901251243
• 2-propenoic acid, 3-(2,4-dimethoxyphenyl)-, (2E)-
• 2,4-dimethoxycinnamicacid
• NSC 62137
• NSC-62137
• trans-2,4-Dimethoxycinnamic acid, 98%
• propenoic acid, 3-(2,4-dimethoxyphenyl)-
• ALBB-021129
• CHEBI:231292
• STL371984
• 2,4-Dimethoxycinnamic acid

• MDL： MFCD00016837
• Inchi： 1S/C11H12O4/c1-14-9-5-3-8(4-6-11(12)13)10(7-9)15-2/h3-7H,1-2H3,(H,12,13)/b6-4+
• InChI Key： YIKHDPHTFYWYJV-GQCTYLIASA-N
• SMILES： O(C)C1C=C(C=CC=1/C=C/C(=O)O)OC

Computed Properties

• Exact Mass: 208.07400
• Monoisotopic Mass: 208.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 55.8

Experimental Properties

• Color/Form: solid
• Density: 1.203
• Melting Point: 192-194 °C (lit.)
• Boiling Point: 384 ºC
• Flash Point: 152 ºC
• Refractive Index: 1.573
• PSA: 55.76000
• LogP: 1.80160
• Solubility: Not determined

2,4-Dimethoxycinnamic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids